Cas no 140226-30-8 (N-Acetyl-S-(3-oxopropyl)-L-cysteine)

• Product Name: N-Acetyl-S-(3-oxopropyl)-L-cysteine
• CAS No: 140226-30-8
• MF: C₈H₁₃NO₄S
• MW: 219.25812125206
• CID: 154688
• PubChem ID: 132277
• Update Time: 2025-05-27

N-Acetyl-S-(3-oxopropyl)-L-cysteine Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,N-acetyl-S-(3-oxopropyl)-
• N-acetyl-S-(3-oxopropyl)-L-Cysteine
• S-(3-oxopropyl)-N-acetyl-L-cysteine
• N-acetyl-S-(3-oxopropyl)cysteine
• S-(3-Oxopropyl)-N-acetylcysteine
• Sopa-cys
• 140226-30-8
• SCHEMBL16104926
• N-(1-Hydroxyethylidene)-S-(3-oxopropyl)cysteine
• (2R)-2-acetamido-3-(3-oxopropylsulfanyl)propanoic acid
• DTXSID30930745
• N-Acetyl-S-(3-oxopropyl)-L-cysteine

• Inchi： 1S/C8H13NO4S/c1-6(11)9-7(8(12)13)5-14-4-2-3-10/h3,7H,2,4-5H2,1H3,(H,9,11)(H,12,13)/t7-/m0/s1
• InChI Key： OOMVCGSUXLINOO-ZETCQYMHSA-N
• SMILES： S(CCC=O)C[C@@H](C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 219.05659
• Monoisotopic Mass: 219.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 83.47